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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300 Get Quote

A Guide to the Structural Landscape of Cesium
Vanadates
Cesium vanadates represent a fascinating class of inorganic compounds, exhibiting a rich

diversity in their crystal structures which in turn governs their magnetic, optical, and catalytic

properties. This guide provides a comparative overview of different cesium vanadate phases,

presenting key structural data, the experimental methods used for their characterization, and a

visualization of their stoichiometric relationships. This document is intended for researchers

and professionals in materials science, chemistry, and drug development who are interested in

the structure-property relationships of these materials.

Structural Comparison of Cesium Vanadate Phases
The arrangement of vanadium and oxygen atoms, forming various vanadate polyhedra, and

their interconnection with cesium cations, leads to a variety of crystal structures with different

symmetries and dimensionalities. Below is a summary of the crystallographic data for two well-

characterized cesium vanadate phases.
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Property CsVO₃ Cs₂V₃O₈

Crystal System Orthorhombic Tetragonal

Space Group Pbcm (No. 57) P4bm (No. 100)

Lattice Parameters
a = 5.45 Åb = 5.79 Åc = 12.27

Å
a = 8.9448(4) Åc = 6.0032(3) Å

Unit Cell Volume 387.56 Å³ 480.31(4) Å³

Formula Units (Z) 4 2

Structural Features
Corner-sharing VO₄

tetrahedra.

2D layered structure of corner-

sharing V⁵⁺O₄ tetrahedra and

V⁴⁺O₅ square pyramids.

Layers are separated by Cs⁺

cations.

Note: While other phases such as Cs₃V₅O₁₄, CsV₂O₅, Cs₅V₃O₁₀, and Cs₂V₄O₁₁ have been

reported, detailed and consistently verified crystallographic data for these are less commonly

available in public databases. The Cs₂V₃O₈ phase is a member of the fresnoite-type structural

family.[1][2][3][4] The structure of the A₃V₅O₁₄ family, to which Cs₃V₅O₁₄ belongs, is known to

be similar to the A₂V₃O₈ family, also featuring a two-dimensional layered crystal structure, but

exclusively containing V⁵⁺ (d⁰) cations.[2]

Experimental Protocols
The determination of the crystal structures of cesium vanadates relies on a combination of

synthesis and advanced characterization techniques.

Synthesis: Hydrothermal Method
A common and effective method for synthesizing high-quality single crystals of cesium

vanadates is the hydrothermal technique.[1][2][4]

Precursor Preparation: Stoichiometric amounts of cesium-containing precursors (e.g.,

Cs₂CO₃) and vanadium oxides (e.g., V₂O₅) are mixed in deionized water.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15180425/
https://pubs.acs.org/doi/10.1021/ic030314y
https://orbit.dtu.dk/en/publications/crystal-structure-and-spectroscopic-properties-of-csvo2so4/
https://www.researchgate.net/publication/238486489_K_3_VO_2_SO_4_2_Formation_conditions_crystal_structure_and_physicochemical_properties
https://pubs.acs.org/doi/10.1021/ic030314y
https://pubmed.ncbi.nlm.nih.gov/15180425/
https://pubs.acs.org/doi/10.1021/ic030314y
https://www.researchgate.net/publication/238486489_K_3_VO_2_SO_4_2_Formation_conditions_crystal_structure_and_physicochemical_properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sealing: The aqueous mixture is sealed in a Teflon-lined stainless-steel autoclave.

Heating: The autoclave is heated to a specific temperature (typically between 180-250 °C)

and held for several days under autogenous pressure.[5] This process allows the reactants

to dissolve and recrystallize slowly, forming well-defined single crystals.

Cooling and Recovery: The autoclave is cooled slowly to room temperature. The resulting

crystals are then filtered, washed with deionized water and ethanol to remove any unreacted

precursors, and dried in air.

Characterization: Single-Crystal X-ray Diffraction (SC-
XRD)
Single-crystal X-ray diffraction is a powerful, non-destructive technique used to determine the

precise three-dimensional arrangement of atoms within a crystal.[4][6]

Crystal Selection and Mounting: A suitable single crystal (typically 0.05 to 0.2 mm in size)

free of significant defects is carefully selected under a microscope. It is then mounted on a

goniometer head at the center of the diffractometer.

Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is

rotated, the X-rays are diffracted by the planes of atoms within the crystal lattice, producing a

unique diffraction pattern of spots (reflections).[6] The positions and intensities of thousands

of these reflections are recorded by a detector.

Structure Solution and Refinement: The collected data is processed computationally. The

positions of the atoms in the unit cell are determined by solving the "phase problem." This

initial structural model is then refined against the experimental data to yield highly accurate

information, including lattice parameters, atomic coordinates, bond lengths, and bond

angles.[4][6]

Visualization of Cesium Vanadate Systems
The following diagram illustrates the relationship between several reported stoichiometries in

the Cesium-Vanadium-Oxygen system, highlighting the chemical diversity of these compounds.
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Cesium Vanadate Phases
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Caption: Stoichiometric relationships among various Cesium Vanadate phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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